Cas no 2703772-59-0 (1-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-diazinane-2,4-dione)

• Product Name: 1-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-diazinane-2,4-dione
• CAS No: 2703772-59-0
• MF: C₁₂H₁₃BrN₂O₃
• MW: 313.147222280502
• CID: 5615796
• PubChem ID: 165944842
• Update Time: 2025-07-24

1-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-diazinane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methoxy-4-methylphenyl)-1,3-diazinane-2,4-dione
• EN300-33342073
• 2703772-59-0
• 1-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-diazinane-2,4-dione

• Inchi： 1S/C12H13BrN2O3/c1-7-5-10(18-2)9(6-8(7)13)15-4-3-11(16)14-12(15)17/h5-6H,3-4H2,1-2H3,(H,14,16,17)
• InChI Key： YGOXTSYLUSWVEX-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=C(C=1)N1C(NC(CC1)=O)=O)OC

Computed Properties

• Exact Mass: 312.01095g/mol
• Monoisotopic Mass: 312.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Additional information on 1-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-diazinane-2,4-dione

Introduction to 1-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-diazinane-2,4-dione (CAS No. 2703772-59-0)

1-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-diazinane-2,4-dione is a sophisticated organic compound characterized by its unique structural framework, which integrates a phenyl ring substituted with bromine, methoxy, and methyl groups, linked to a diazinane core. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential as a building block for drug discovery and development. The presence of multiple functional groups makes it a versatile intermediate for synthesizing more complex molecules with therapeutic applications.

The chemical structure of this compound consists of a benzene ring at the C5 position substituted with a bromine atom (5-Bromo), a methoxy group (2-methoxy) at the C2 position, and a methyl group (4-methyl) at the C4 position. The diazinane core, which is a six-membered heterocyclic ring containing two nitrogen atoms, serves as the central scaffold. This arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further exploration in medicinal chemistry.

The CAS number 2703772-59-0 uniquely identifies this compound in scientific literature and databases. Its synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The diazinane-2,4-dione moiety is particularly noteworthy, as it can participate in various chemical transformations that are useful for constructing more elaborate molecular architectures.

In recent years, there has been growing interest in diazinane derivatives due to their potential biological activity. These compounds have been explored as inhibitors of various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The 5-Bromo-2-methoxy-4-methylphenyl substituent on the diazinane core is believed to enhance the molecule's binding affinity to target proteins by improving its lipophilicity and interactions with specific amino acid residues.

One of the most compelling aspects of 1-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-diazinane-2,4-dione is its utility as a precursor for generating novel pharmacophores. Researchers have leveraged its structural features to design molecules with enhanced potency and selectivity. For instance, modifications at the bromine-substituted position have been shown to modulate the compound's interaction with biological targets, leading to improved pharmacokinetic profiles.

The synthetic pathways for this compound typically involve nucleophilic substitution reactions on the diazinane core followed by functionalization of the phenyl ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for biological activity. This has spurred interest from pharmaceutical companies looking to incorporate such derivatives into their drug discovery pipelines.

Recent studies have highlighted the pharmacological potential of 1-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-diazinane-2,4-dione and its analogs. For example, researchers have demonstrated that certain diazinane-based compounds exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The brominated phenyl moiety, in particular, has been shown to enhance binding interactions with these targets due to its ability to form hydrogen bonds and π-stacking interactions.

The spectroscopic properties of this compound are also of interest for analytical purposes. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide valuable insights into its molecular structure and purity. These data are crucial for characterizing intermediates during synthesis and verifying the identity of final products before they are subjected to biological testing.

In conclusion,1-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-diazinane-2,4-dione (CAS No. 2703772-59-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and safety profiles. As synthetic chemistry continues to evolve, it is likely that more derivatives of this compound will be synthesized and evaluated for their biological activity.